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Compound of Interest

Methyl 2-amino-3-(4-

Compound Name: hydroxyphenyl)propanoate
hydrochloride

CAS No.: 68697-61-0

Cat. No.: B555554

Get Quote

\ J

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-Tyrosine methyl ester hydrochloride is a crucial intermediate in peptide synthesis and is
utilized in various pharmaceutical and biochemical research applications.[1][2][3] The purity of
this compound is paramount for the success of subsequent reactions and the integrity of
research data. Recrystallization is a fundamental and effective technique for the purification of
solid organic compounds. This application note provides a detailed, step-by-step protocol for
the purification of L-Tyrosine methyl ester hydrochloride via recrystallization, ensuring high
purity and recovery.

Principle of Recrystallization
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Recrystallization is a purification technique based on the differential solubility of a compound
and its impurities in a specific solvent or solvent system.[4] The process involves dissolving the
impure solid in a suitable solvent at an elevated temperature to create a saturated or near-
saturated solution. As the solution cools, the solubility of the desired compound decreases,
leading to the formation of pure crystals. The impurities, which are either more soluble or
present in smaller quantities, remain dissolved in the solvent (mother liquor). The purified
crystals are then isolated by filtration.

Materials and Equipment
Materials:

e Crude L-Tyrosine methyl ester hydrochloride
e Methanol (ACS grade or higher)

o Diethyl ether (anhydrous)

o Deionized water

o Filter paper

Equipment:

Erlenmeyer flasks

e Heating mantle or hot plate with magnetic stirrer
e Magnetic stir bars

e Reflux condenser

e Buchner funnel and flask

e Vacuum source

e Spatula
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Glass stirring rod
Ice bath
Drying oven or vacuum desiccator

Analytical balance

Experimental Protocol

This protocol outlines the recrystallization of L-Tyrosine methyl ester hydrochloride using a

methanol/diethyl ether solvent system. Methanol is a good solvent for dissolving the

compound, while diethyl ether serves as an anti-solvent to induce crystallization.

Step 1: Dissolution

Place 5.0 g of crude L-Tyrosine methyl ester hydrochloride into a 100 mL Erlenmeyer flask
equipped with a magnetic stir bar.

Add a minimal amount of methanol (approximately 15-20 mL) to the flask.

Gently heat the mixture to 40-50°C while stirring to dissolve the solid completely. If the solid
does not fully dissolve, add small additional portions of methanol until a clear solution is
obtained. Avoid using an excessive amount of solvent to ensure a good recovery yield.

Step 2: Decolorization (Optional)

If the solution is colored due to impurities, add a small amount of activated carbon
(approximately 0.1-0.2 g) to the hot solution.

Stir the mixture for 5-10 minutes to allow the activated carbon to adsorb the colored
impurities.

Perform a hot filtration using a pre-warmed funnel and fluted filter paper to remove the
activated carbon. Collect the filtrate in a clean Erlenmeyer flask.

Step 3: Crystallization
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 Allow the clear solution to cool slowly to room temperature. Spontaneous crystallization may
occur during this step.

e Once the solution has reached room temperature, slowly add diethyl ether dropwise while
stirring until the solution becomes slightly turbid. This indicates the initiation of precipitation.

 After the addition of diethyl ether, place the flask in an ice bath for at least 30-60 minutes to
promote complete crystallization.

Step 4: Crystal Collection and Washing
o Collect the precipitated crystals by vacuum filtration using a Buchner funnel and filter paper.

o Wash the crystals with a small amount of cold diethyl ether to remove any remaining soluble
impurities. It is important to use a cold solvent to minimize the loss of the desired product.

o Continue to apply the vacuum for a few minutes to partially dry the crystals.
Step 5: Drying

» Carefully transfer the crystalline product from the filter paper to a pre-weighed watch glass or
drying dish.

e Dry the crystals in a vacuum oven at a low temperature (e.g., 40°C) or in a vacuum
desiccator until a constant weight is achieved. This removes any residual solvent.

Step 6: Purity Assessment

e The purity of the recrystallized L-Tyrosine methyl ester hydrochloride can be assessed by
various analytical techniques, such as High-Performance Liquid Chromatography (HPLC),
melting point determination, and Nuclear Magnetic Resonance (NMR) spectroscopy.[5]

Data Presentation
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Parameter

Value

Starting Material

Crude L-Tyrosine methyl ester hydrochloride

Initial Mass

50¢g

Recrystallization Solvents

Methanol, Diethyl ether

Dissolution Temperature

40-50 °C

Crystallization Temperature

0-4 °C (Ice Bath)

Expected Yield

85-95%

Expected Purity

>98.5% (HPLC)[6]

Appearance

White to off-white crystalline solid[1]

Visual Workflow
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Workflow for the Recrystallization of L-Tyrosine Methyl Ester Hydrochloride

Start with Crude
L-Tyrosine Methyl Ester Hydrochloride

Dissolution:
Add minimal hot methanol (40-50°C)
to dissolve the crude product.

Is the solution colored?

Decolorization:
Add activated carbon and perform No

hot filtration.
l ) 4

Crystallization:
Cool to room temperature, add
diethyl ether, and place in an ice bath.

'

Filtration:
Collect crystals using a Buchner funnel.

l

Washing:
Rinse crystals with cold diethyl ether.

:

Drying:
Dry under vacuum to a constant weight.

Purity Assessment:
Analyze by HPLC, melting point, or NMR.

Pure L-Tyrosine Methyl Ester
Hydrochloride

Click to download full resolution via product page
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Caption: A flowchart illustrating the step-by-step process for the purification of L-Tyrosine
methyl ester hydrochloride by recrystallization.

Safety Precautions
e Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

o Methanol is flammable and toxic; avoid inhalation and contact with skin.

o Diethyl ether is extremely flammable and can form explosive peroxides; handle with care and
away from ignition sources.

o Handle hot glassware with appropriate tongs or heat-resistant gloves.

By following this detailed protocol, researchers can effectively purify L-Tyrosine methyl ester
hydrochloride to a high degree of purity, suitable for demanding applications in research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note & Protocol: Purification of L-Tyrosine
Methyl Ester Hydrochloride by Recrystallization]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b555554/docs#application-note-protocol-
purification-of-I-tyrosine-methyl-ester-hydrochloride-by-recrystallization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://patents.google.com/patent/CN103224437A/en
https://patents.google.com/patent/CN103224437A/en
https://www.benchchem.com/product/b555554/docs#application-note-protocol-purification-of-l-tyrosine-methyl-ester-hydrochloride-by-recrystallization
https://www.benchchem.com/product/b555554/docs#application-note-protocol-purification-of-l-tyrosine-methyl-ester-hydrochloride-by-recrystallization
https://www.benchchem.com/product/b555554/docs#application-note-protocol-purification-of-l-tyrosine-methyl-ester-hydrochloride-by-recrystallization
https://www.benchchem.com/product/b555554/docs#application-note-protocol-purification-of-l-tyrosine-methyl-ester-hydrochloride-by-recrystallization
https://www.benchchem.com/product/b555554?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555554?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

